![molecular formula C23H22FN7O2 B2589264 (4-(3-(4-ethoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)(3-fluorophenyl)methanone CAS No. 920417-46-5](/img/structure/B2589264.png)
(4-(3-(4-ethoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)(3-fluorophenyl)methanone
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Overview
Description
The compound is a derivative of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine . These compounds are known to have significant biological properties and are often used in the development of new drugs .
Synthesis Analysis
The synthesis of similar compounds involves the use of monosubstituted tetrazine or tetrazine-based fused rings as starting materials . The process involves annulation of pyrimidine moiety to triazole ring and annulation of triazole fragment to pyrimidine ring .Molecular Structure Analysis
The molecular structure of similar compounds has been optimized using computational methods . The structure is likely to feature the privileged pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of these compounds include oxidation of aminopyrimidine Schiff bases and condensation of hydrazides with aminopyrimidine Schiff bases .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been studied. For instance, some compounds exhibit excellent thermal stability . The basic optical, electrochemical, and semiconductor properties of the resulting compounds have also been studied .Scientific Research Applications
Energetic Materials
Energetic materials play a crucial role in various applications, including explosives and propellants. The compound you’ve mentioned exhibits promising properties in this field:
Secondary Explosive: Compound 5 demonstrates excellent insensitivity toward external stimuli (IS = 43 J) and a very good calculated detonation performance (Dv = 9408 m/s and P = 37.8 GPa). These values are comparable to the current secondary-explosive benchmark, CL-20. Therefore, compound 5 holds potential as a secondary explosive .
Heat-Resistant Explosive: The azo compound 10 has remarkable thermal stability (Td = 305 °C) and outperforms existing heat-resistant explosives. With a density of 1.91 g/cm³ at 20 °C and calculated detonation performance (Dv = 9200 m/s and P = 34.8 GPa), compound 10 is a strong candidate for heat-resistant explosive applications .
Primary Explosives: Compounds 14, 17, and 19 exhibit high calculated detonation performance (Dv ≥ 8690 m/s and P ≥ 30.2 GPa) despite their sensitivity (IS ≤ 2 J and FS ≤ 100 J). These features make them attractive for use as primary explosives .
Antitumor Activity
The compound’s structure suggests potential antitumor properties. A series of novel 1,2,3-triazolo[4,5-d]pyrimidine derivatives were synthesized and evaluated for antitumor activities against various human cancer cell lines. Further studies are needed to explore its efficacy .
LSD1 Inhibitors
The [1,2,3]triazolo pyrimidine scaffold can serve as a template for designing new LSD1 inhibitors. Docking studies indicate that interactions between the nitrogen atom in the pyridine ring and specific residues contribute to improved activity .
Antibacterial Potential
Analog compounds with a [1,2,4]triazolo[3,4-b][1,3,4]thiadiazine core have been screened for antibacterial activity. Some derivatives showed good activity against S. aureus .
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various receptors and enzymes .
Mode of Action
It’s known that similar compounds can inhibit the proliferation of certain cells .
Biochemical Pathways
Similar compounds have been found to affect various biological activities .
Pharmacokinetics
Similar compounds have been found to have various pharmacokinetic properties .
Result of Action
Similar compounds have been found to have various biological activities .
Action Environment
Similar compounds have been found to have various environmental influences .
Future Directions
properties
IUPAC Name |
[4-[3-(4-ethoxyphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-(3-fluorophenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22FN7O2/c1-2-33-19-8-6-18(7-9-19)31-22-20(27-28-31)21(25-15-26-22)29-10-12-30(13-11-29)23(32)16-4-3-5-17(24)14-16/h3-9,14-15H,2,10-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGMBVWPOQFFREA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2C3=C(C(=NC=N3)N4CCN(CC4)C(=O)C5=CC(=CC=C5)F)N=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22FN7O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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